Cas no 5491-38-3 (5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione)
5491-38-3 structure
Product Name:5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione
CAS No:5491-38-3
MF:C16H19NO2S
MW:289.39256310463
CID:1591462
PubChem ID:135441980
Update Time:2025-04-21
5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione
- DTXSID30970242
- 5491-38-3
- 5,5-Dimethyl-2-{[3-(methylsulfanyl)anilino]methylidene}cyclohexane-1,3-dione
- AB00086973-01
- SR-01000210918-1
- SR-01000210918
-
- Inchi: 1S/C16H19NO2S/c1-16(2)8-14(18)13(15(19)9-16)10-17-11-5-4-6-12(7-11)20-3/h4-7,10,18H,8-9H2,1-3H3/b17-10+
- InChI Key: DBDPJDNGQQHFBE-LICLKQGHSA-N
- SMILES: S(C)C1=CC=CC(=C1)/N=C/C1C(CC(C)(C)CC=1O)=O
Computed Properties
- Exact Mass: 289.11377
- Monoisotopic Mass: 289.11365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.5
- XLogP3: 3.1
Experimental Properties
- Density: 1.18
- Boiling Point: 431.4°C at 760 mmHg
- Flash Point: 214.7°C
- Refractive Index: 1.591
- PSA: 46.17
5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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